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A Comparative Analysis of Geotextile Brands Based on ASTM D5261

A detailed comparison of nonwoven geotextile products from leading brands, focusing on their
mass per unit area as determined by the ASTM D5261 standard. This guide provides
researchers, scientists, and drug development professionals with essential data for material
selection and evaluation.

The mass per unit area of a geotextile is a critical index property that influences its mechanical
and hydraulic performance.[1][2][3] This parameter, determined by the ASTM D5261 standard
test method, is essential for quality control and ensuring that the material meets the specified
requirements for applications such as separation, filtration, and protection.[1][2][3] This guide
offers a comparative study of various nonwoven geotextile products from prominent brands,
presenting their mass per unit area based on publicly available product data sheets.

Comparative Data of Geotextile Brands

The following table summarizes the mass per unit area for a selection of nonwoven geotextile
products from TenCate Mirafi, SKAPS, and Propex. These values are reported as minimum
average roll values (MARV) or typical values, as specified by the manufacturers, and are all
determined in accordance with ASTM D5261.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11183713?utm_src=pdf-interest
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/astm/a2c9d6af-985e-4bd4-ba85-860d0aead0f7/astm-d5261-10
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://store.astm.org/d5261-10r24.html
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/astm/a2c9d6af-985e-4bd4-ba85-860d0aead0f7/astm-d5261-10
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://store.astm.org/d5261-10r24.html
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Brand Product Mass per Unit Area  Mass per Unit Area
Series/Model (ozlyd?) (g/m?)

TenCate Mirafi S600 6 203

S800 8 271

S1000 10 339

S1200 12 407

S1600 16 542

135N - -

180NC 7.5 254

SKAPS GE140 4.0 135

GE160 6.0 203

GE170 7.0 237

GE180 8.0 271

GE110 10.0 339

GE112 12.0 407

GE114 14.0 475

GE116 16.0 542

GT-135 3.5 119

GT142 4.5 152.55

Propex GEOTEX® 1701 16.0 542

GEOTEX® 801 - -

GEOTEX 311 - -

Note: Some product data sheets for Propex GEOTEX® 801 and GEOTEX 311 did not explicitly
state the mass per unit area, hence they are marked as "-". All data is sourced from
manufacturer product data sheets.[4][5][6][7][8][9][10][11][12][13]
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Experimental Protocol: ASTM D5261

The ASTM D5261 test method is the standard procedure for determining the mass per unit
area of geotextiles.[1][2][3] This method serves as a crucial quality control measure to ensure
that the delivered material conforms to the specified mass per unit area.[1][2][3]

Summary of Test Method

The fundamental principle of ASTM D5261 involves weighing precisely sized test specimens of
the geotextile.[2] These specimens are cut from various locations across the full width of a
laboratory sample to ensure representativeness. The mass of each specimen is then divided by
its known area to calculate the mass per unit area. The final reported value is the average of
these individual calculations.[2]

Detailed Methodology

o Apparatus: A calibrated balance with an accuracy of 0.01 g is required.[2]

o Sampling: A lot sample is taken according to ASTM D4354. From this, a laboratory sample is
obtained, which should be representative of the entire roll.

o Test Specimens: A minimum of five test specimens are cut from the laboratory sample.
These specimens should not be taken from within one-tenth of the geotextile's width from the
selvage. Each specimen must have a minimum area of 100 cm? (15.5 in2).

» Conditioning: The specimens are conditioned in a standard atmosphere for testing
geotextiles, which is defined as a relative humidity of 65 + 5% and a temperature of 21 + 2°C
(70 + 4°F).[2]

e Procedure:

o Each conditioned specimen is weighed individually on the calibrated balance to the
nearest 0.01 g.[2]

o The area of each specimen is known from the cutting process.

o Calculation: The mass per unit area for each specimen is calculated using the following
formula:
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m=(M/A)*k

Where:

o m = mass per unit area

o M = mass of the specimen
o A= area of the specimen

o k = a conversion factor to the desired units (e.g., g/m2 or oz/yd?)

e Reporting: The report includes the average mass per unit area and the standard deviation,
along with details about the geotextile tested, the sampling method, and the number of
specimens.[2]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow of the ASTM D5261 test method.
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Caption: Workflow for ASTM D5261 Mass per Unit Area Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. standards.iteh.ai [standards.iteh.ali]

. storethinghiem.vn [storethinghiem.vn]

. store.astm.org [store.astm.org]

. getsco.net [getsco.net]

. getsco.net [getsco.net]

. ind-fab.com [ind-fab.com]

. espgeosynthetics.com [espgeosynthetics.com]

. weedbarrier.com [weedbarrier.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Skaps Skaps GT142 Data For Comparison - US Fabrics [usfabricsinc.com]
¢ 10. shop.kuhlman-corp.com [shop.kuhlman-corp.com]
e 11. geosynthetics.com [geosynthetics.com]

e 12. SKAPS GT142 - Skaps Industries | Geosynthetic Products & Technical Textiles
[skaps.com]

e 13. geoygeo.com [geoygeo.com]

 To cite this document: BenchChem. [Comparative study of different geotextile brands using
ASTM D5261]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11183713#comparative-study-of-different-geotextile-
brands-using-astm-d5261]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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